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Compound of Interest

Compound Name: 2-Vinylpyrazine

Cat. No.: B179392

For researchers, scientists, and professionals in drug development, understanding the sensory
impact of volatile compounds is paramount. This guide provides a comparative framework for
the sensory panel evaluation of 2-Vinylpyrazine, a compound noted for its nutty and green-
burnt aroma. While a specific, universally recognized aroma threshold for 2-Vinylpyrazine is
not readily available in published literature, this document outlines the established
methodologies for its determination and compares the aroma thresholds of other structurally
related pyrazine compounds. This information is crucial for flavor and fragrance formulation,
off-flavor analysis, and understanding the chemosensory aspects of active pharmaceutical
ingredients.

Comparative Aroma Thresholds of Pyrazine
Derivatives

The following table summarizes the odor detection thresholds of various pyrazine compounds
in water, providing a comparative context for the potential sensory potency of 2-Vinylpyrazine.
The thresholds, presented in parts per billion (ppb), illustrate the wide range of sensory impact
exhibited by this class of compounds. Alkoxy-substituted pyrazines tend to have the lowest
odor thresholds.[1]
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Compound Name

Odor Detection Threshold
(in water, ppb)

Predominant Aroma
Characteristics

Green, nutty, cocoa, musty,

2-Methylpyrazine 60,000
potato
2-Ethylpyrazine 6,000 Musty, nutty, buttery, peanut
, _ Green, nutty, potato, cocoa,
2,3-Dimethylpyrazine 2,500
coffee, caramel
) ) Chocolate, roasted nuts,
2,5-Dimethylpyrazine 800
earthy
) ] Chocolate, roasted nuts, fried
2,6-Dimethylpyrazine 200
potato
) ) Nutty, baked potato, roasted
2,3,5-Trimethylpyrazine 400
peanut, cocoa
2,3,5,6-Tetramethylpyrazine 1,000 Weak, nutty, musty, chocolate
_ Nutty, roasted, somewhat
2-Ethyl-5-methylpyrazine 100
"grassy"”
) Roasted peanuts, hazelnuts,
2-Methoxy-3-methylpyrazine 3
almond
) i Cocoa, chocolate, nutty (burnt
2-Ethyl-3,5-dimethylpyrazine 1
almond)
] Potato, burnt nutty, roasted,
2-Ethyl-3-methylpyrazine 0.4
cereal, earthy
) ) Cocoa, chocolate, nutty (burnt
2-Ethyl-3,6-dimethylpyrazine 0.4 .
almond, filbert-hazelnut)
2-Ethyl-3-methoxypyrazine 0.4
2-Methoxy-3-methyl-5-(2-
Y Y5 0.00001

methylbutyl)pyrazine

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Experimental Protocol for Aroma Threshold
Determination

The following is a detailed methodology for determining the aroma detection threshold of a
compound like 2-Vinylpyrazine using a trained sensory panel. This protocol is based on
established sensory evaluation techniques.

1. Panelist Selection and Training:
e Recruitment: Recruit 10-20 individuals with no known olfactory dysfunctions.

e Screening: Screen panelists for their ability to detect and describe basic odors (e.g., sweet,
sour, bitter, salty, umami, and a range of common aromatic compounds).

e Training: Train the selected panelists to recognize and rate the intensity of the target aroma
(2-Vinylpyrazine) and other reference pyrazines. This involves familiarization with the
specific aroma characteristics and the rating scale to be used.

2. Sample Preparation:

e Stock Solution: Prepare a stock solution of high-purity 2-Vinylpyrazine in a suitable solvent
(e.g., deodorized water or ethanol, depending on solubility and application).

 Serial Dilutions: Prepare a series of dilutions from the stock solution, typically in ascending
order of concentration (e.g., logarithmic or geometric series). The concentration range should
bracket the expected threshold.

o Presentation: Present the samples in amber or opaque glass vials with Teflon-lined caps to
prevent adsorption and photodegradation. Each vial should contain the same volume of
liquid.

3. Sensory Evaluation Procedure (3-Alternative Forced-Choice - 3-AFC):

o Test Setup: For each panelist at each concentration level, present a set of three samples.
Two of the samples are blanks (solvent only), and one contains the diluted 2-Vinylpyrazine.
The order of presentation should be randomized.
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Evaluation: Panelists are instructed to sniff each sample and identify the one that is different
from the other two.

Data Collection: Record whether the panelist correctly identified the sample containing the
odorant.

. Data Analysis and Threshold Calculation:

Individual Threshold: The individual threshold for each panelist is typically defined as the
concentration at which they can correctly identify the odd sample a certain percentage of the
time (e.g., 50% of the time, corrected for chance).

Group Threshold: The group threshold is calculated as the geometric mean of the individual
thresholds. This helps to normalize the data, as olfactory sensitivity can vary significantly
among individuals.
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Caption: Workflow for determining the aroma threshold of 2-Vinylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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